2-methoxy-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• IUPAC Name: 2-methoxy-N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C23H23N5O3/c1-16-7-3-4-8-17(16)14-27-15-25-21-19(23(27)30)13-26-28(21)12-11-24-22(29)18-9-5-6-10-20(18)31-2/h3-10,13,15H,11-12,14H2,1-2H3,(H,24,29)
• InChI Key: IWWUXNGNCZQSQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=CC=CC=C4OC
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol
• CAS No.: 921919-75-7

Description

2-methoxy-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthetic Approaches and Biological Activities

Synthesis of Heterocyclic Compounds

Research on novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone revealed their potential as anti-inflammatory and analgesic agents. These compounds displayed significant COX-2 selectivity, analgesic, and anti-inflammatory activities, suggesting a promising avenue for the development of new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Cyclic Nucleotide Phosphodiesterase Type 4 Inhibitors

A study on pyrazolo[1,5-a]-1,3,5-triazine derivatives as adenine bioisosteres identified potent phosphodiesterase type 4 inhibitors with high isoenzyme selectivity. This research demonstrates the utility of these compounds in inhibiting TNFalpha release, indicating their potential for treating inflammatory conditions (P. Raboisson et al., 2003).

Antimicrobial and Antiviral Agents

Novel synthesis methods led to the creation of pyrazolopyrimidine and pyrazolopyridine derivatives with significant antimicrobial activities. This includes potent activities against bird flu influenza (H5N1), highlighting their potential as antiviral agents (A. Hebishy, Hagar T. Salama, G. Elgemeie, 2020).

Anticancer Activities

Research into pyrazolodiazepin-7-ones as rigid analogs of aminopyrazole amide scaffolds revealed compounds with competitive antiproliferative activities against melanoma and hematopoietic cell lines. This indicates their potential as therapeutic agents for cancer treatment (Hyangmi Kim et al., 2011).